N-(2,6-dimethylphenyl)-1H-1,3-benzodiazole-2-carbothioamide

• IUPAC Name: N-(2,6-dimethylphenyl)-1H-benzimidazole-2-carbothioamide
• InChI: InChI=1S/C16H15N3S/c1-10-6-5-7-11(2)14(10)19-16(20)15-17-12-8-3-4-9-13(12)18-15/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: GQEKNRMTUVEIDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)C2=NC3=CC=CC=C3N2
• Molecular Formula: C16H15N3S
• Molecular Weight: 281.4 g/mol

Description

“N-(2,6-dimethylphenyl)-1H-1,3-benzodiazole-2-carbothioamide” is a complex organic compound. Based on its name, it likely contains a benzodiazole group, which is a type of heterocyclic aromatic organic compound.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve reactions such as nucleophilic substitution, condensation, or amide formation.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods. The compound likely contains a benzodiazole group and an amide group attached to a 2,6-dimethylphenyl group.

Mechanism of Action

The mechanism of action of DMBC is not fully understood. It is believed that the compound binds to proteins in the body, which can affect the activity of enzymes, receptors, and other proteins. Additionally, it is believed that DMBC can interact with other molecules in the body, such as hormones and neurotransmitters, which can affect the activity of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMBC have not been fully studied. However, it is believed that DMBC can affect the activity of enzymes, receptors, and other proteins in the body. Additionally, it is believed that DMBC can interact with other molecules in the body, such as hormones and neurotransmitters, which can affect their activity.

Advantages and Limitations for Lab Experiments

The use of DMBC in laboratory experiments has several advantages. It is a relatively stable compound and can be synthesized in a high yield. Additionally, it can be easily purified and stored, making it ideal for use in laboratory experiments. However, there are also some limitations to the use of DMBC in laboratory experiments. It is not soluble in water, and its use in aqueous solutions may require the use of organic solvents. Additionally, it is not very soluble in organic solvents, and its use in organic solutions may require the use of surfactants.

Future Directions

There are many potential future directions for the use of DMBC. It could be used in the synthesis of other compounds, such as peptides and other heterocyclic compounds. Additionally, it could be used in the study of drug metabolism and pharmacokinetics. Furthermore, it could be used in the study of enzyme kinetics and the effects of various drugs on the body. Finally, it could be used in the development of new drugs, as well as in the development of new therapeutic strategies.

Synthesis Methods

The synthesis of DMBC can be accomplished using a variety of methods. One of the most common methods is the reaction of 2,6-dimethylphenyl isocyanate with 1H-1,3-benzodiazole-2-carbothioamide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen, and the product is isolated in a high yield.

Scientific Research Applications

DMBC has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of other compounds, such as benzodiazepines and other heterocyclic compounds. It has also been used in the synthesis of peptides, as well as in the study of enzyme kinetics. Additionally, it has been used in the study of drug metabolism and pharmacokinetics.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.